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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519 Get Quote

Reaction Mechanism: Neighboring Group
Participation
The SN2 reaction of N-(2-chloroethyl)dialkylamines proceeds via a mechanism known as

neighboring group participation (NGP). The nitrogen atom, with its lone pair of electrons, acts

as an internal nucleophile, attacking the electrophilic carbon bearing the chlorine atom. This

intramolecular SN2 reaction results in the displacement of the chloride leaving group and the

formation of a strained, three-membered aziridinium ion. This cyclization is the rate-determining

step for the overall reaction. The highly electrophilic aziridinium ion is then susceptible to attack

by external nucleophiles. This two-step process, with each step being an SN2 reaction,

ultimately leads to a retention of configuration at the carbon center.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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